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Chemical Profile and Mechanism of Action

Fluindapyr (CAS 1383809-87-7) is a novel, fluorinated fungicide belonging to the succinate

dehydrogenase inhibitor (SDHI or Group 7) class, resulting from nearly a decade of research and

development [1] [2]. Its core biochemical action is inhibiting the succinate dehydrogenase (SDH) enzyme,

also known as Complex II, in the mitochondrial electron transport chain. This disruption halts cellular

respiration and energy production in fungal pathogens [3] [4].

A key feature of Fluindapyr is its systemic activity, enabling it to be redistributed within the plant. It is

notably the first SDHI to contain the FMC-exclusive molecule fluindapyr and is often formulated with other

active ingredients for enhanced efficacy and resistance management [1]. For example, Adastrio fungicide

combines three active ingredients, making it highly effective for late-season disease control [1].

Broad-Spectrum Disease Control

Fluindapyr provides broad-spectrum control against a wide range of destructive foliar diseases. The tables

below summarize its target pathogens and approved uses.

Table 1: Key Target Diseases and Pathogens of Fluindapyr
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Disease/Pathogen Examples of Affected Crops Citation

Septoria spp. Cereals [5] [3]

Alternaria spp. Vegetables, Tree Nuts [5] [6] [3]

Cercospora spp. Vegetables, Soybeans [5] [3]

Leaf Rusts Cereals, Soybeans [1] [6]

Powdery Mildew Specialty Crops [6] [2]

Gray Leaf Spot Corn [1]

Northern Corn Leaf Blight Corn [1]

Southern Rust Corn [1]

Tar Spot Corn [7]

Pecan Scab Pecans [6]

Table 2: Registered and Proposed Crop Uses

Crop Category Specific Uses Citation

Row Crops Corn, Soybeans, Grain Sorghum [1] [7] [6]

Cereal Grains Wheat, Triticale, Barley [1] [6]

Tree Nuts Almonds, Pecans [6]

Turf & Ornamentals Golf Courses, Lawns, Landscape Turf, Ornamentals [6] [2]

Analytical Methods for Residue Analysis
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Accurate monitoring of Fluindapyr and its metabolites requires sophisticated analytical methods. Research

has advanced from analyzing only the parent compound to simultaneously determining Fluindapyr and its

five primary metabolites.

Key Metabolites of Fluindapyr: 3-hydroxy-IR9792, 1-hydroxymethyl-N-desmethyl-IR9792, 1-

carboxylate-IR9792, 1-hydroxymethyl-IR9792, and desmethyl-IR9792-N1-glucoside [5].

A 2024 study developed a modified method using Solid-Phase Extraction (SPE) and Ultra-High-

Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) [5]. This method

is crucial for comprehensive residue assessment and supporting the establishment of Maximum Residue

Limits (MRLs).

Table 3: Comparison of Analytical Methods for Fluindapyr

Method
Aspect

Previous QuEChERS-based
Methods

Advanced SPE/UHPLC-MS/MS Method

Analytes Primarily parent compound

(Fluindapyr) only

Fluindapyr + 5 major metabolites simultaneously

Extraction Acetonitrile extraction &

salting-out

Mixed solution of acetonitrile and water

Cleanup Dispersive-SPE (d-SPE) Mixed-Mode Cation Exchange (MCX) SPE cartridge

Key
Advantage

Simplicity, high throughput for
parent compound

Comprehensive profiling, better recovery for polar
metabolites (e.g., 1-carboxylate-IR9792)

Ecotoxicology and Environmental Profile

Understanding the impact of Fluindapyr on non-target organisms is critical for its environmental risk

assessment.

Toxicity to Earthworms: A 2023 study evaluated the toxic effects of Fluindapyr on the earthworm

Eisenia fetida. The results indicated that Fluindapyr:
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Can be absorbed and bioaccumulated in earthworms [3].

Suppresses growth and reproduction at sublethal concentrations [3].
Induces oxidative stress and causes tissue damage to the epidermis and intestines [3].

These findings highlight potential ecological risks to soil-dwelling organisms and necessitate
further study [3].

Mitigation Measures: The U.S. EPA has identified potential risks to bees and other pollinators.

Proposed label mitigations include robust spray drift management language and restricting

application on blooming crops like almonds to "post-bloom only" to minimize exposure [6].

Application and Regulatory Status

Application in Resistance Management: Fluindapyr is a critical tool for managing pathogens

resistant to other chemical classes, particularly strobilurins (Group 11). It is especially valuable for

controlling strobilurin-resistant C. sojina in soybeans and for managing pecan scab [6] [2].

Strategic Collaborations: To expand market access, FMC Corporation entered a strategic agreement

with Corteva Agriscience. This collaboration will make fluindapyr-based products available to more

U.S. corn and soybean growers, with Corteva planning to launch its product in the 2026 growing

season, pending EPA registration [7].

The following diagram summarizes the experimental workflow for ecotoxicological assessment of

Fluindapyr in earthworms, based on the methodology from the search results:
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Future Research and Development

Fluindapyr represents the ongoing innovation in SDHI fungicides. Future directions include:

Expanding Global Registrations: FMC anticipates launches in Chile, Honduras, India, and Ukraine,

pending regulatory decisions [7].
Development of New Formulations: FMC continues to develop new premixture products containing

Fluindapyr to offer flexible and versatile resistance management [7] [2].
Enantioselective Studies: While not yet reported for Fluindapyr, research on other SDHIs (like

benzovindiflupyr) shows that biological activity and toxicity can be enantioselective. Exploring this for
Fluindapyr could lead to more efficient and environmentally friendly applications in the future [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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